N,N-Diethyl-4-nitroaniline
Overview
Description
N,N-Diethyl-4-nitroaniline is a chemical compound with the molecular formula C10H14N2O2 and a molecular weight of 194.23 . It is a yellow crystalline mass or yellow needles . This compound is often used as an intermediate in organic synthesis .
Molecular Structure Analysis
The molecular structure of this compound consists of a benzene ring substituted with a nitro group (-NO2) and a diethylamine group (-N(C2H5)2) . The exact 3D structure can be viewed using specific software .Chemical Reactions Analysis
This compound, being a nitrated amine, can neutralize acids to form salts plus water . This compound can also undergo solvent-induced shifts in its absorption spectrum, as studied in water, dimethylsulfoxide, acetonitrile, and acetone .Physical And Chemical Properties Analysis
This compound has a melting point of 76 °C and a boiling point of 350.68°C . It has a density of 1.2250 and a refractive index of 1.6358 . It is slightly soluble in acetonitrile and chloroform .Scientific Research Applications
Synthesis and Chemical Interactions
- N,N-Diethyl-4-nitroaniline is used in the synthesis of various compounds. For instance, its derivative, N,N-Diethyl-5-chloro-2-(4-chlorophenoxy)-4-nitroaniline, has been synthesized with a yield of 75%, demonstrating its feasibility in chemical synthesis processes (Liu Deng-cai, 2008).
- The compound has also been part of studies exploring the solvation environment in ionic liquids, where the interaction between water and the ionic liquid's ions was found to be more significant than the interaction with the solute, including this compound (L. Wright et al., 2010).
Environmental and Biological Applications
- In environmental science, this compound has been studied for its potential in wastewater treatment. A study on the enhanced treatment of nitroaniline-containing wastewater used a membrane-aerated biofilm reactor, showing promising results in NA degradation and nitrogen removal, highlighting the compound's significance in environmental remediation (Xiang Mei et al., 2020).
- Its potential in biodegradation has also been explored, where specific bacterial cultures demonstrated the ability to remove 4-nitroaniline from textile dye wastewater, suggesting its role in bioremediation processes (A. Khalid et al., 2009).
Material Science and Catalysis
- This compound plays a role in material science, specifically in the catalytic reduction of nitroanilines. The research demonstrated the efficacy of copper ferrite nanoparticles in accelerating the reduction process of 4-nitroaniline, showcasing the compound's relevance in catalysis (Samin Naghash-Hamed et al., 2022).
Safety and Hazards
Future Directions
N,N-Diethyl-4-nitroaniline is commonly used as an intermediate in organic synthesis . It can be used in the synthesis of dyes, pigments, and other organic compounds . Due to the presence of its electron-attracting group, it can also be used in the preparation of optical materials and high-performance coatings .
Mechanism of Action
Target of Action
N,N-Diethyl-4-nitroaniline primarily targets organic compounds, particularly in the production of dyes and pigments . It serves as a precursor in the synthesis of these compounds, contributing to their formation and characteristics .
Mode of Action
The compound’s mode of action involves participating in nucleophilic aromatic substitution reactions . In these reactions, the nitro group in this compound is replaced by other functional groups to create new compounds . This interaction with its targets leads to the formation of novel compounds for further investigation and potential applications in various fields of study .
Biochemical Pathways
this compound affects the biochemical pathways involved in the synthesis of various organic compounds . By participating in nucleophilic aromatic substitution reactions, it influences the formation of new compounds and thus, the downstream effects of these pathways .
Pharmacokinetics
Its solubility in organic solvents like ethanol, chloroform, and dichloromethane suggests that it may have good bioavailability.
Result of Action
The result of this compound’s action is the creation of new compounds through nucleophilic aromatic substitution reactions . These new compounds can be used for further investigation and potential applications in various fields of study .
Action Environment
The action, efficacy, and stability of this compound can be influenced by environmental factors such as the type of solvent used. For instance, solvent-induced shifts in the absorption spectrum of this compound were studied in water, dimethylsulfoxide, acetonitrile, and acetone . The results showed that different solvents can have varying effects on the compound’s properties .
properties
IUPAC Name |
N,N-diethyl-4-nitroaniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14N2O2/c1-3-11(4-2)9-5-7-10(8-6-9)12(13)14/h5-8H,3-4H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CFPIZMWTMRWZRO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C1=CC=C(C=C1)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14N2O2 |
Source
|
| Record name | N,N-DIETHYL-4-NITROBENZENAMINE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/20192 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID7025057 |
Source
|
| Record name | N,N-Diethyl-4-nitrobenzenamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID7025057 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
194.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
N,n-diethyl-4-nitrobenzenamine appears as yellow needles (from ligroin) or yellow crystalline mass. (NTP, 1992) |
Source
|
| Record name | N,N-DIETHYL-4-NITROBENZENAMINE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/20192 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
Solubility |
less than 1 mg/mL at 68 °F (NTP, 1992) |
Source
|
| Record name | N,N-DIETHYL-4-NITROBENZENAMINE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/20192 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
Density |
1.225 (NTP, 1992) - Denser than water; will sink |
Source
|
| Record name | N,N-DIETHYL-4-NITROBENZENAMINE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/20192 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
CAS RN |
2216-15-1 |
Source
|
| Record name | N,N-DIETHYL-4-NITROBENZENAMINE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/20192 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
| Record name | N,N-Diethyl-4-nitrobenzenamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=2216-15-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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| Record name | p-Nitro-N,N-diethylaniline | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002216151 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Benzenamine, N,N-diethyl-4-nitro- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | N,N-Diethyl-4-nitrobenzenamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID7025057 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | N,N-diethyl-4-nitroaniline | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.016.987 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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| Record name | P-NITRO-N,N-DIETHYLANILINE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/I9FVR3896I | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Melting Point |
171 to 172 °F (NTP, 1992) |
Source
|
| Record name | N,N-DIETHYL-4-NITROBENZENAMINE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/20192 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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